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Compound of Interest

Compound Name: Thiobis-tert-nonane

Cat. No.: B15176762 Get Quote

Essential Safety and Handling Guide for Thiobis-
tert-nonane
Disclaimer: No specific Safety Data Sheet (SDS) for Thiobis-tert-nonane (CAS 94247-11-7)

was publicly available at the time of this writing. The following guidance is based on the safety

protocols for structurally similar chemicals, including other thiobis and tert-nonane compounds.

Researchers, scientists, and drug development professionals should always conduct a

thorough risk assessment and consult with their institution's Environmental Health and Safety

(EHS) department before handling any new chemical.

This guide provides essential, immediate safety and logistical information for handling Thiobis-
tert-nonane in a laboratory setting. It includes recommendations for personal protective

equipment (PPE), operational procedures, and disposal plans to ensure the safety of all

personnel.

Chemical and Physical Properties
Limited public data is available for the specific properties of Thiobis-tert-nonane. The

following table summarizes available information and data extrapolated from similar

compounds.
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Property Value Source/Notes

CAS Number 94247-11-7 [1][2]

Molecular Formula C18H38S [2]

Appearance
Not available. Assumed to be a

solid or liquid.
Based on related compounds.

Odor
Not available. Likely has a

sulfur-like odor.
Based on the "thio" prefix.

Boiling Point Not available.

Melting Point Not available.

Solubility
Not available. Likely insoluble

in water.
Based on non-polar structure.

GHS Hazard Class (Predicted)

Skin Irritant, Eye Irritant,

Potential for Allergic Skin

Reaction, Harmful if

Swallowed.

Based on data for 4,4'-

Thiobis(6-tert-butyl-m-cresol).

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling Thiobis-tert-nonane to prevent skin

and eye contact, inhalation, and ingestion.[3][4][5]
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PPE Category Specific Recommendations

Eye and Face Protection

Chemical splash goggles are mandatory. A face

shield should be worn in situations with a higher

risk of splashing.[3]

Skin Protection

- Gloves: Chemical-resistant gloves (e.g., nitrile,

neoprene, or butyl rubber) are required. Inspect

gloves for any signs of degradation or puncture

before use. - Lab Coat: A flame-resistant lab

coat should be worn at all times. - Clothing: Full-

length pants and closed-toe shoes are

mandatory.[6]

Respiratory Protection

Work in a well-ventilated area, preferably within

a certified chemical fume hood. If there is a risk

of generating dust or aerosols, a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors and particulates

should be used.[3]

Operational Plan: Handling and Storage
Adherence to proper handling and storage procedures is essential for maintaining a safe

laboratory environment.

Handling:

Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. Locate the nearest eyewash station and safety shower.

Location: All handling of Thiobis-tert-nonane should be performed inside a certified

chemical fume hood to minimize inhalation exposure.

Dispensing: Use appropriate tools (e.g., spatulas, scoops) for solids or calibrated pipettes for

liquids to minimize the generation of dust or splashes.
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Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn. Do not eat, drink, or smoke in areas where chemicals are handled.

Storage:

Container: Store in a tightly sealed, properly labeled container.

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources

of ignition.

Compatibility: Store away from strong oxidizing agents and other incompatible materials.

Disposal Plan
Proper disposal of Thiobis-tert-nonane and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Solid Waste: Collect any solid Thiobis-tert-nonane waste and contaminated disposable

materials (e.g., gloves, wipes) in a designated, labeled hazardous waste container.

Liquid Waste: If Thiobis-tert-nonane is in a liquid form or dissolved in a solvent, collect it

in a labeled, sealed, and compatible hazardous waste container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name.

Disposal: Dispose of all waste through your institution's EHS department in accordance with

local, state, and federal regulations. Do not dispose of Thiobis-tert-nonane down the drain.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Scenario Procedural Steps

Skin Contact

1. Immediately flush the affected area with

copious amounts of water for at least 15

minutes. 2. Remove contaminated clothing while

flushing. 3. Seek immediate medical attention.

Eye Contact

1. Immediately flush eyes with a gentle stream

of water for at least 15 minutes, holding the

eyelids open. 2. Remove contact lenses if

present and easy to do. 3. Seek immediate

medical attention.

Inhalation

1. Move the affected person to fresh air. 2. If

breathing is difficult, provide oxygen. 3. Seek

immediate medical attention.

Ingestion
1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Seek immediate medical attention.

Spill

1. Evacuate the immediate area. 2. If the spill is

small, and you are trained to do so, contain the

spill with an inert absorbent material (e.g., sand,

vermiculite). 3. Place the absorbed material into

a sealed, labeled hazardous waste container. 4.

For large spills, or if you are not trained in spill

cleanup, contact your institution's EHS

department immediately.

Experimental Workflow and Safety Logic
The following diagrams illustrate the logical flow for safely handling Thiobis-tert-nonane, from

preparation to disposal, and the decision-making process for selecting the appropriate level of

personal protective equipment.
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Start: Prepare to Handle
Thiobis-tert-nonane

1. Risk Assessment and SOP Review

End: Complete Handling Task

2. Don Appropriate PPE

3. Work in Chemical Fume Hood

4. Handle Chemical

5. Decontaminate Work Area

6. Dispose of Waste

7. Store Chemical Properly

Click to download full resolution via product page

Caption: Workflow for Handling Thiobis-tert-nonane.
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Caption: PPE Selection Logic for Thiobis-tert-nonane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. thiobis-tert-nonane | 94247-11-7 [amp.chemicalbook.com]

2. sinfoochem.com [sinfoochem.com]

3. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]

4. Personal Protective Equipment (PPE) for Industrial Chemicals [respirex.com]

5. SAFE CHEMICAL HANDLING PROTECTION PPE KIT [wilhelmsen.com]

6. youtube.com [youtube.com]

To cite this document: BenchChem. [Personal protective equipment for handling Thiobis-tert-
nonane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176762#personal-protective-equipment-for-
handling-thiobis-tert-nonane]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15176762?utm_src=pdf-body-img
https://www.benchchem.com/product/b15176762?utm_src=pdf-body
https://www.benchchem.com/product/b15176762?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1883352.htm?N=Global
http://sinfoochem.com/product/Thiobis-tert-nonane-cas-94247-11-7
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.respirex.com/en/products/products-by-application/chemical-industry
https://www.wilhelmsen.com/product-catalogue/products/cleaning-equipment/cleaning-workwear/workwear/safe-chemical-handling-protection-ppe-kit/
https://www.youtube.com/watch?v=KIqH3oqJk0M
https://www.benchchem.com/product/b15176762#personal-protective-equipment-for-handling-thiobis-tert-nonane
https://www.benchchem.com/product/b15176762#personal-protective-equipment-for-handling-thiobis-tert-nonane
https://www.benchchem.com/product/b15176762#personal-protective-equipment-for-handling-thiobis-tert-nonane
https://www.benchchem.com/product/b15176762#personal-protective-equipment-for-handling-thiobis-tert-nonane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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